Methyl 3-acetyl-4,5,6,7-tetrahydrobenzo[c]thiophene-1-carboxylate

• Molecular Formula: C12H14O3S
• Molecular Weight: 238.30 g/mol
• IUPAC Name: methyl 3-acetyl-4,5,6,7-tetrahydro-2-benzothiophene-1-carboxylate
• InChI: InChI=1S/C12H14O3S/c1-7(13)10-8-5-3-4-6-9(8)11(16-10)12(14)15-2/h3-6H2,1-2H3
• InChI Key: ZGUSGQVZOBDUTE-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=C2CCCCC2=C(S1)C(=O)OC

Description

Methyl 3-acetyl-4,5,6,7-tetrahydrobenzo[c]thiophene-1-carboxylate is a useful research compound. Its molecular formula is C12H14O3S and its molecular weight is 238.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Add methyl 2-(2-oxopropylthio)acetate (35.4 g, 183.2 mmol) to a freshly prepared solution of solid sodium (8.78 g, 381.5 mmol) in dry MeOH (300 mL) at 0° C., followed by addition of a solution of cyclohexane-1,2-dione (20 g, 152.6 mmol) in MeOH (30 mL). Stir the mixture at 0° C. for 30 min and then at 50-60° C. for additional 1.5 hour. Remove the solvent under vacuum and dilute the residue with water (100 mL). Extract the aqueous mixture with ethyl acetate (100 mL×3). The combined organic layers are washed with brine, dried over anhydrous Na2SO4, and evaporated under vacuum. Purify the residue by a flash column on silica gel eluting with PE:EtOAc (50:1 to 30:1) to afford methyl 3-acetyl-4,5,6,7-tetrahydrobenzo[c]thiophene-1-carboxylate as a white solid (10 g, 27.6%). MS (m/z): 239 (M+1).